
Proper Disposal and Safe Handling of
Bis(triethoxysilyl)methane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(triethoxysilyl)methane

Cat. No.: B091341 Get Quote

This guide provides essential safety and logistical information for the proper disposal and

handling of Bis(triethoxysilyl)methane (CAS No: 18418-72-9), geared towards laboratory and

drug development professionals. Following these procedures is critical to ensure personnel

safety and environmental compliance.

Hazard Identification and Safety Precautions
Bis(triethoxysilyl)methane is a chemical that poses several health risks. It is classified as

toxic if swallowed, harmful in contact with skin, and causes serious eye irritation.[1][2] Upon

contact with moisture or water, it can decompose, liberating ethanol.[1] The US OSHA PEL

(TWA) for ethanol is 1000 ppm.[1][3]

Emergency Procedures: In the event of a spill, evacuate unnecessary personnel and ensure

the cleanup crew is equipped with proper protection.[1][2][3] Prevent the chemical from

entering sewers and public waters.[1][2][3]

Quantitative Data
The following table summarizes the key quantitative data for Bis(triethoxysilyl)methane and

its related product, 1,2-Bis(triethoxysilyl)ethane.
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Property Value Source

LD50 oral rat
161 mg/kg (related product

data)
[2][3]

LD50 dermal rabbit
1971 mg/kg (related product

data)
[2][3]

ATE US (oral) 161.000 mg/kg body weight [2][3]

ATE US (dermal) 1971.000 mg/kg body weight [2][3]

Boiling Point 114-115 °C @ 3.5 mmHg [4]

Specific Gravity 0.9741 g/cm³ [4]

Refractive Index 1.4098 [4]

Experimental Protocols: Handling and Disposal
Personal Protective Equipment (PPE):

When handling Bis(triethoxysilyl)methane, the following personal protective equipment is

mandatory:

Hand Protection: Neoprene or nitrile rubber gloves.[2]

Eye Protection: Chemical goggles. Contact lenses should not be worn.[2][3]

Skin and Body Protection: Wear suitable protective clothing.[2]

Respiratory Protection: In case of inadequate ventilation, use an air-purifying respirator with

an organic vapor cartridge.[3]

Spill Cleanup Procedure:

Evacuate: Immediately evacuate unnecessary personnel from the spill area.[1][2][3]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering sewers or public waters.[1][2][3]
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Absorb: Use an inert absorbent material to collect the spill.[1][2][3]

Collect: Sweep or shovel the absorbed material into an appropriate, labeled container for

disposal.[1][2][3]

Disposal Protocol:

Container Rinsing: Prior to disposal, all containers that held Bis(triethoxysilyl)methane
must be rinsed with a suitable solvent.[1]

Waste Collection: The residues and the wash solvents must be collected and stored in a

sealed, properly labeled container for off-site disposal.[1]

Incineration: The recommended method of disposal for Bis(triethoxysilyl)methane and its

related waste is incineration at a licensed waste disposal facility.[1]

Regulatory Compliance: Dispose of the contents and container in accordance with all local,

state, and federal regulations. Do not release into publicly owned treatment works (POTW)

or surface waters.[1]

Disposal Workflow
The following diagram illustrates the step-by-step procedure for the proper disposal of

Bis(triethoxysilyl)methane.
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Caption: Workflow for the safe disposal of Bis(triethoxysilyl)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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